1-Isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate

• Molecular Formula: C13H22O6
• Molecular Weight: 274.31 g/mol
• IUPAC Name: 6-O-tert-butyl 1-O-propan-2-yl 2-hydroxy-4-oxohexanedioate
• InChI: InChI=1S/C13H22O6/c1-8(2)18-12(17)10(15)6-9(14)7-11(16)19-13(3,4)5/h8,10,15H,6-7H2,1-5H3
• InChI Key: XAGYMYNZXLGIFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C(CC(=O)CC(=O)OC(C)(C)C)O

Description

1-Isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate is a useful research compound. Its molecular formula is C13H22O6 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a solution of tert.-butyl 4-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-3-oxobutanoate (13.62 g, 50.00 mmol) in toluene (100.0 ml), the above yellow solution was dropwise added and stirred at 0° C. for 30 minutes. After dropwise adding 1N hydrochloric acid (160.0 ml), the mixture was stirred at 0° C. for 10 minutes. After evaporating off the most of the organic solvent under reduced pressure, the mixture was extracted with ethyl acetate and washed with a saturated saline and a phosphate buffer (pH 7.0). The organic layers were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane: acetone=2:1) to give pure 1-isopropyl 6-tert.-butyl 2-hydroxy-4-oxoadipate (11.07 g, 40.35 mmol). Yield, 80.7%.